Cas no 2020402-43-9 (4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine)

• Product Name: 4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine
• CAS No: 2020402-43-9
• MF: C₁₆H₁₀Br₂N₂
• MW: 390.072001934052
• CID: 5736797
• PubChem ID: 155905805
• Update Time: 2023-11-10

4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine Chemical and Physical Properties

Names and Identifiers

• starbld0002368
• 2020402-43-9
• 4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine
• Pyridine, 4,4'-(2,5-dibromo-1,4-phenylene)bis-

• Inchi： 1S/C16H10Br2N2/c17-15-10-14(12-3-7-20-8-4-12)16(18)9-13(15)11-1-5-19-6-2-11/h1-10H
• InChI Key： PQFVIWWYDZQDFI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1C=CN=CC=1)Br)C1C=CN=CC=1

Computed Properties

• Exact Mass: 389.91902g/mol
• Monoisotopic Mass: 387.92107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.633±0.06 g/cm3(Predicted)
• Boiling Point: 447.1±40.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)